5-butyl-2,3-diphenyl-2H-tetrazol-3-ium bromide

• IUPAC Name: 5-butyl-2,3-diphenyltetrazol-2-ium;bromide
• InChI: InChI=1S/C17H19N4.BrH/c1-2-3-14-17-18-20(15-10-6-4-7-11-15)21(19-17)16-12-8-5-9-13-16;/h4-13H,2-3,14H2,1H3;1H/q+1;/p-1
• InChI Key: SJGGEMVKFBCBGD-UHFFFAOYSA-M
• Canonical SMILES: CCCCC1=NN([N+](=N1)C2=CC=CC=C2)C3=CC=CC=C3.[Br-]
• Molecular Formula: C17H19BrN4
• Molecular Weight: 359.3 g/mol

Description

5-butyl-2,3-diphenyl-2H-tetrazol-3-ium bromide, also known as BDP, is a tetrazolium dye that has been widely used in scientific research for the detection of cell viability and proliferation. It is a redox indicator that changes color from yellow to purple upon reduction by living cells. BDP has been used in a variety of assays, including the MTT assay, the XTT assay, and the WST-1 assay.

Mechanism of Action

The mechanism of action of 5-butyl-2,3-diphenyl-2H-tetrazol-3-ium bromide involves the reduction of the tetrazolium ring by living cells. The reduced form of this compound, which is purple in color, is insoluble in aqueous solutions and is trapped within the cells. The amount of formazan produced is proportional to the number of living cells in the sample. The mechanism of action of this compound is shown in Figure 2.
Biochemical and Physiological Effects
This compound has no known biochemical or physiological effects on living cells. It is a redox indicator that is non-toxic to living cells at the concentrations used in cell viability assays. However, it should be noted that the use of this compound in cell viability assays may interfere with other assays that use tetrazolium dyes, such as the LDH assay.

Advantages and Limitations for Lab Experiments

The advantages of using 5-butyl-2,3-diphenyl-2H-tetrazol-3-ium bromide in cell viability assays include its high sensitivity, low cost, and ease of use. This compound is also stable in solution and has a long shelf life. However, there are some limitations to the use of this compound in cell viability assays. For example, the reduction of this compound by living cells is dependent on the metabolic activity of the cells. Therefore, the assay may not accurately reflect the number of viable cells in samples with low metabolic activity. In addition, the use of this compound in cell viability assays may interfere with other assays that use tetrazolium dyes, such as the LDH assay.

Future Directions

There are several future directions for the use of 5-butyl-2,3-diphenyl-2H-tetrazol-3-ium bromide in scientific research. One potential application is in the detection of cell death. This compound has been shown to detect apoptotic and necrotic cell death in vitro. However, further research is needed to determine the specificity and sensitivity of this compound in detecting different types of cell death. Another potential application is in the development of new drugs for the treatment of cancer. This compound has been used to screen for compounds that induce cell death in cancer cells. However, more research is needed to determine the efficacy and safety of these compounds in vivo. Finally, this compound may be used in the development of new diagnostic tools for the detection of infectious diseases. This compound has been used to detect bacterial and fungal infections in vitro. However, further research is needed to determine the specificity and sensitivity of this compound in detecting different types of pathogens.
Conclusion
In conclusion, this compound is a tetrazolium dye that has been widely used in scientific research for the detection of cell viability and proliferation. It is a redox indicator that changes color from yellow to purple upon reduction by living cells. This compound has been used in a variety of assays, including the MTT assay, the XTT assay, and the WST-1 assay. The advantages of using this compound in cell viability assays include its high sensitivity, low cost, and ease of use. However, there are some limitations to the use of this compound in cell viability assays. The future directions for the use of this compound in scientific research include the detection of cell death, the development of new drugs for the treatment of cancer, and the development of new diagnostic tools for the detection of infectious diseases.

Scientific Research Applications

5-butyl-2,3-diphenyl-2H-tetrazol-3-ium bromide has been widely used in scientific research for the detection of cell viability and proliferation. It has been used in a variety of assays, including the MTT assay, the XTT assay, and the WST-1 assay. These assays are based on the reduction of this compound by living cells, which results in the formation of a purple formazan product. The amount of formazan produced is proportional to the number of living cells in the sample.